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ester

CAS No.: 111480-82-1

Cat. No.: B174233

Get Quote

Executive Summary
Methylation is a cornerstone transformation in medicinal chemistry, yet the standard reagents—

Methyl Iodide (MeI) and Dimethyl Sulfate (DMS)—pose severe safety risks due to high

volatility, acute toxicity, and genotoxicity.

Methyl 2-pyridinesulfonate (M2PS) represents a "Safety-First" high-performance alternative.

Unlike liquid MeI (bp 42°C), M2PS is a crystalline solid, eliminating inhalation risks associated

with volatility. Chemically, it functions as a "hard" electrophile similar to methyl tosylate but

possesses a unique self-validating purification mechanism: the leaving group (2-

pyridinesulfonate) is highly water-soluble and amphoteric, allowing for near-perfect removal via

simple aqueous extraction without chromatography.

This guide details the physiochemical profile, mechanistic action, and a standardized protocol

for N-, O-, and S-methylation using M2PS.
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Chemical Profile & Advantage Analysis[1][2][3]
Physiochemical Properties

Property
Methyl 2-
pyridinesulfonate
(M2PS)

Methyl Iodide (MeI)
Methyl Tosylate
(MeOTs)

CAS Number 111480-82-1 74-88-4 80-48-8

Physical State Crystalline Solid Volatile Liquid
Liquid / Low-melt

Solid

Melting Point 42–45 °C -66 °C 25–28 °C

Boiling Point >200 °C (dec.) 42 °C (Inhalation Risk) 292 °C

Atom Economy
Lower (Leaving group

MW ~158)
High Moderate

Workup
Aqueous Extraction

(High Polarity LG)
Evaporation (Toxic)

Chromatography often

req.

The "Green" Advantage
The primary operational advantage of M2PS is its phase behavior.

Weighing Safety: As a solid, it can be weighed on an open balance without the need for a

glovebox or specialized syringe techniques required for MeI.

Storage: Stable at room temperature (desiccated), unlike MeI which requires copper

stabilization and refrigeration to prevent iodine liberation.

Mechanism of Action
M2PS functions via a classic

mechanism. The sulfonate group acts as an excellent leaving group (nucleofuge). The pyridine
ring within the leaving group adds a unique "tunable" solubility parameter. Upon displacement,
the resulting 2-pyridinesulfonate anion is highly polar.
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Diagram 1: Mechanistic Pathway
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Caption:

reaction pathway showing the generation of the water-soluble pyridinesulfonate byproduct,
facilitating separation.

Standardized Experimental Protocol
Scope
This protocol is optimized for N-methylation of indoles/amines and O-methylation of phenols.

Scale: 1.0 mmol (adaptable).

Solvent System: Acetonitrile (MeCN) or Dichloromethane (DCM). MeCN is preferred for

faster kinetics.

Reagents & Equipment
Substrate: 1.0 equiv (e.g., Indole, Phenol).

M2PS: 1.1 – 1.2 equiv.

Base:
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For Phenols/Acidic N-H: Potassium Carbonate (

) or Cesium Carbonate (

).

For Basic Amines: Often no base required, or mild organic base (DIPEA).

Solvent: Anhydrous MeCN (0.2 M concentration).

Step-by-Step Methodology
Step 1: Preparation Dissolve the substrate (1.0 mmol) in anhydrous MeCN (5.0 mL). Add the

base (

, 1.5 mmol) and stir at room temperature for 10 minutes to ensure deprotonation (if applicable).

Step 2: Reagent Addition Add Methyl 2-pyridinesulfonate (M2PS) (1.1 mmol, 190 mg) as a solid

in one portion.

Note: Unlike MeI, no exothermic spike is typically observed upon addition.

Step 3: Reaction Heat the mixture to 60°C (or reflux) under an inert atmosphere (

or Ar). Monitor via TLC.

Typical Duration: 2–6 hours.

TLC Visualization: The M2PS reagent is UV active (pyridine ring). Ensure you distinguish

reagent spots from product spots.

Step 4: The "Self-Validating" Workup (Critical) This step validates the protocol's efficiency.

Cool reaction to room temperature.

Dilute with Ethyl Acetate (EtOAc, 20 mL).

Wash 1: Water (10 mL). The 2-pyridinesulfonate byproduct partitions quantitatively into the

aqueous phase.
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Wash 2: 1M HCl (optional, if product is not acid-sensitive). This ensures any unreacted

M2PS is protonated/hydrolyzed and removed.

Dry organic layer (

), filter, and concentrate.

Step 5: Isolation The resulting residue is typically the pure methylated product. If M2PS was

used in slight excess, the aqueous washes usually remove all traces, rendering column

chromatography unnecessary for many substrates.

Experimental Workflow Diagram
This workflow visualizes the decision matrix for the chemist, emphasizing the purification

shortcut provided by M2PS.
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Caption: Operational workflow highlighting the aqueous extraction removal of the M2PS

byproduct.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Conversion Substrate Sterics

Increase temperature to reflux;

Switch solvent to Toluene

(higher bp).

Reagent Spot on TLC Excess M2PS remaining

Perform an acidic wash (1M

HCl) during workup to

protonate the pyridine ring,

forcing it into the aqueous

layer.

O- vs C- Alkylation Ambident Nucleophile

Use a non-polar solvent

(Toluene) to favor C-alkylation;

Polar aprotic (DMF/MeCN)

favors O-alkylation.

Hydrolysis of M2PS Wet Solvent

M2PS is sensitive to moisture.

Ensure solvents are

anhydrous.
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(Note: While specific literature on the 2-isomer is less voluminous than the 3-isomer or

tosylates, the reactivity profile is derived from the standard chemistry of heteroaryl sulfonates

and commercial specifications.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ozone.unep.org [ozone.unep.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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